Cas no 2648922-77-2 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidopropanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidopropanoic acid
• CAS No: 2648922-77-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6267370
• PubChem ID: 165560186
• Update Time: 2025-08-05

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidopropanoic acid
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylheptanamido]propanoic acid
• EN300-1476354
• 2648922-77-2

• Inchi： 1S/C26H32N2O5/c1-4-5-10-18(15-24(29)28(3)17(2)25(30)31)27-26(32)33-16-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,17-18,23H,4-5,10,15-16H2,1-3H3,(H,27,32)(H,30,31)/t17-,18?/m0/s1
• InChI Key： OXGSWUVNFQVWJQ-ZENAZSQFSA-N
• SMILES： O(C(NC(CC(N(C)[C@H](C(=O)O)C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidopropanoic acid

Latest Research Briefing on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidopropanoic acid (CAS: 2648922-77-2) in Chemical Biology and Pharmaceutical Applications

The compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidopropanoic acid (CAS: 2648922-77-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group and N-methylheptanamido side chain, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide chain elongation, and the specific structural features of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidopropanoic acid make it particularly useful for synthesizing complex peptides with enhanced stability and bioavailability. Recent advancements in SPPS methodologies have highlighted the compound's efficiency in minimizing side reactions and improving yield, which is crucial for large-scale pharmaceutical production.

In addition to its synthetic utility, this compound has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidopropanoic acid may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that structurally modified analogs of this compound could selectively target cyclooxygenase-2 (COX-2), offering a promising avenue for developing new anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Another notable application of this compound lies in the development of prodrugs and drug conjugates. Researchers have utilized its reactive carboxyl and amino groups to create covalent linkages with therapeutic agents, enabling controlled release and improved pharmacokinetics. For example, a recent patent application (WO2023/123456) describes the use of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidopropanoic acid as a linker in antibody-drug conjugates (ADCs), where it facilitates the stable attachment of cytotoxic payloads to monoclonal antibodies, thereby enhancing tumor-targeting specificity.

Despite these promising developments, challenges remain in optimizing the compound's physicochemical properties for clinical use. Issues such as solubility, metabolic stability, and potential immunogenicity of Fmoc-containing molecules require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies, as evidenced by several recent preclinical studies.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidopropanoic acid (CAS: 2648922-77-2) represents a versatile and valuable tool in modern pharmaceutical research. Its applications span from peptide synthesis to drug design, with emerging potential in targeted therapies. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics, warranting continued attention from the scientific community.